Cas no 4837-88-1 (1-methoxy-2-methyl-3-nitro-benzene)

• Product Name: 1-methoxy-2-methyl-3-nitro-benzene
• CAS No: 4837-88-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD00007159
• CID: 45355
• PubChem ID: 78554
• Update Time: 2025-10-28

1-methoxy-2-methyl-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitroanisole
• 2-Methoxy-6-nitrotoluene
• 3-Methoxy-2-methyl-1-nitrobenzene~6-Methoxy-2-nitrotoluene
• 1-methoxy-2-methyl-3-nitrobenzene
• Benzene, 1-methoxy-2-methyl-3-nitro-
• Anisole, 2-methyl-3-nitro-
• 1-methoxy-2-methyl-3-nitro-Benzene
• 6-Methoxy-2-nitrotoluene
• HQCZLEAGIOIIMC-UHFFFAOYSA-N
• 3-METHOXY-2-METHYL-1-NITROBENZENE
• 2-METHYL-3-NITROANISOLE (2-METHOXY-6-NITROTOLUENE)
• PubChem4148
• 2-Nitro-6-methoxytoluol
• 2-methyl-3-nitro anisole
• 2-methoxy-6-nitro-toluene
• KSC
• PB25898
• SCHEMBL943484
• 4837-88-1
• AC-5206
• MFCD00007159
• SCHEMBL8240663
• AKOS015851660
• M1416
• 2-methyl-1-(methyloxy)-3-nitrobenzene
• FT-0612947
• DTXSID50197499
• InChI=1/C8H9NO3/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H
• 2-Methyl-3-nitroanisole, 99%
• EINECS 225-424-5
• SY003599
• AM20040547
• 1-methoxy-2-methyl-3-nitrobenzene (en)
• EN300-192773
• NK5DAJ2QT3
• CS-M0610
• NS00031791
• F0001-1269
• Nitrobenzene, 3-methoxy-2-methyl-
• W-111722
• BCP14658
• CL8594
• DS-0801
• 1-Methoxy-2-methyl-3-nitrobenzene #
• 1-meo-2-ME-3-NO2-benzene
• DTXCID10119990
• FM40793
• 225-424-5
• 1-methoxy-2-methyl-3-nitro-benzene

• MDL： MFCD00007159
• Inchi： 1S/C8H9NO3/c1-6-7(9(10)11)4-3-5-8(6)12-2/h3-5H,1-2H3
• InChI Key： HQCZLEAGIOIIMC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C)[N+](=O)[O-]
• BRN： 2328599

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.18
• Melting Point: 52.0 to 56.0 deg-C
• Boiling Point: 260.9℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.538
• PSA: 55.05000
• LogP: 2.43500
• Solubility: Uncertain

1-methoxy-2-methyl-3-nitro-benzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Risk Phrases：R22
• Safety Term：S22;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-methoxy-2-methyl-3-nitro-benzene

Introduction to 1-Methoxy-2-Methyl-3-Nitro-Benzene (CAS No. 4837-88-1)

1-Methoxy-2-Methyl-3-Nitro-Benzene (CAS No. 4837-88-1) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, also referred to as meta-nitro-methoxy-toluene, is characterized by its unique structure, which consists of a benzene ring substituted with a methoxy group at position 1, a methyl group at position 2, and a nitro group at position 3. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-methoxy-2-methyl-3-nitro-benzene through various methodologies, including nucleophilic aromatic substitution and directed metallation strategies. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its use in sensitive applications such as pharmaceuticals and agrochemicals.

The structural features of 1-methoxy-2-methyl-3-nitro-benzene play a pivotal role in its reactivity and functionality. The nitro group at position 3 is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the benzene ring. This makes the compound highly reactive towards electrophilic substitution reactions, particularly at positions ortho and para to the nitro group. The methoxy group at position 1, being an electron-donating substituent, modulates the reactivity further by activating specific positions on the ring for substitution.

One of the most promising applications of 1-methoxy-2-methyl-3-nitro-benzene lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have employed this compound as a precursor for generating functionalized aromatic polymers with tailored electronic properties. These polymers exhibit potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its role in materials science, 1-methoxy-2-methyl-3-nitro-benzene has shown promise in medicinal chemistry. Studies have demonstrated that derivatives of this compound exhibit bioactivity against various pathogens, including bacteria and fungi. This highlights its potential as a lead compound for developing novel antimicrobial agents.

The environmental impact of 1-methoxy-2-methyl-3-nitro-benzene has also been a subject of recent research. Investigations into its biodegradation pathways have revealed that under specific microbial conditions, the compound can undergo transformation into less toxic byproducts. This knowledge is crucial for developing sustainable industrial processes that minimize environmental contamination.

From a safety perspective, handling 1-methoxy-2-methyl-3-nitro-benzene requires adherence to standard laboratory protocols due to its potential health risks. Prolonged exposure may cause irritation to the eyes and respiratory system; therefore, appropriate personal protective equipment should be used during synthesis and handling.

In conclusion, 1-Methoxy-2-Methyl-3-Nitro-Benzene (CAS No. 4837-88-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and functional versatility continue to drive innovative research and development efforts worldwide.